(2Z)-2-[(2-chloro-4-fluorophenyl)imino]-8-methoxy-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(2-chloro-4-fluorophenyl)imino-8-methoxy-N-(oxolan-2-ylmethyl)chromene-3-carboxamide
• InChI: InChI=1S/C22H20ClFN2O4/c1-28-19-6-2-4-13-10-16(21(27)25-12-15-5-3-9-29-15)22(30-20(13)19)26-18-8-7-14(24)11-17(18)23/h2,4,6-8,10-11,15H,3,5,9,12H2,1H3,(H,25,27)
• InChI Key: WXQQAOBGOVYQJB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=NC3=C(C=C(C=C3)F)Cl)C(=C2)C(=O)NCC4CCCO4
• Molecular Formula: C22H20ClFN2O4
• Molecular Weight: 430.9 g/mol
• CAS No.: 1327196-92-8

Description

The compound (2Z)-2-[(2-chloro-4-fluorophenyl)imino]-8-methoxy-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide features a planar 2H-chromene core with a Z-configured imino group at position 2. Key structural attributes include:

• Substituents: A 2-chloro-4-fluorophenyl group attached to the imino nitrogen, introducing electron-withdrawing effects. A carboxamide moiety at position 3, with the amide nitrogen linked to a tetrahydrofuran-2-ylmethyl group, conferring conformational flexibility.
• Stereoelectronic Properties: The chloro-fluoro substitution enhances lipophilicity and metabolic stability compared to non-halogenated analogs. The tetrahydrofuran ring may adopt puckered conformations, influencing molecular interactions .

This compound’s design integrates features aimed at optimizing target binding, solubility, and pharmacokinetics. Below, we compare it with structurally related compounds to elucidate structure-activity relationships (SARs).

Biological Activity

The compound (2Z)-2-[(2-chloro-4-fluorophenyl)imino]-8-methoxy-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide is a synthetic derivative belonging to the class of chromene compounds. Its structure includes a chloro-fluorophenyl imino group and a methoxy substituent, which may impart significant biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological potential, mechanisms of action, and relevant case studies.

Property	Value
Molecular Formula	C23H24ClFN2O3
Molecular Weight	422.9 g/mol
CAS Number	1327171-59-4
Structure	Chemical Structure

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors involved in various signaling pathways. Preliminary studies suggest that it may inhibit key enzymes related to cell proliferation, potentially leading to cell cycle arrest and apoptosis in cancer cells . The presence of the imino group enhances its reactivity, allowing for interactions that may disrupt normal cellular functions.

Anticancer Activity

Research indicates that derivatives of chromene compounds exhibit significant anticancer properties. For instance, studies have shown that similar compounds can inhibit the growth of various cancer cell lines through mechanisms such as:

• Inhibition of Glycolysis : Compounds like 2-deoxy-D-glucose analogs have demonstrated the ability to inhibit glycolysis in cancer cells, suggesting that (2Z)-2-[(2-chloro-4-fluorophenyl)imino]-8-methoxy-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide may exhibit similar properties .
• Induction of Apoptosis : The compound may promote apoptosis in tumor cells by activating apoptotic pathways or inhibiting survival signals .

Antimicrobial Activity

Preliminary screenings have suggested potential antibacterial and antifungal activities. Compounds with similar structures have shown effectiveness against pathogens like Staphylococcus aureus and Candida albicans, indicating that this chromene derivative could also possess antimicrobial properties .

Case Studies

• Study on Anticancer Properties : A recent study evaluated the cytotoxic effects of various chromene derivatives on glioblastoma multiforme (GBM) cells. The results indicated that certain modifications enhanced their inhibitory effects on glycolysis, leading to reduced viability in GBM cells .
• Antimicrobial Screening : In vitro studies testing similar chromene derivatives against E. coli and Aspergillus niger revealed minimum inhibitory concentrations (MICs) ranging from 0.78 to 1.56 μM, suggesting a strong potential for antimicrobial applications .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below summarizes key structural differences between the target compound and analogs from the literature:

Compound Name/ID	Core Structure	Substituents/Functional Groups	Notable Features
Target Compound	2H-chromene	- 8-methoxy - (2-chloro-4-fluorophenyl)imino (Z) - N-(tetrahydrofuran-2-ylmethyl)carboxamide	Combines halogenated aryl, flexible tetrahydrofuran, and hydrogen-bonding motifs.
: Compound 3	Tetrahydro-4H-chromene	- 2-chlorobenzylidene - 2-chlorophenyl - Benzamide - Cyano group	Bulky substituents; cyano group increases polarity but reduces metabolic stability.
: Thiosemicarbazide	Indole	- 2-chlorobenzyl - Oxoindolylidene - Thiosemicarbazide	Thioamide enhances metal chelation; indole core alters π-π stacking potential.
: Methoxy Analog	2H-chromene	- 2-methoxyphenylimino - 3-methoxyphenylcarboxamide	Electron-donating methoxy groups reduce lipophilicity; lacks halogenation.

Key Observations:

Halogenation Effects: The target’s 2-chloro-4-fluorophenyl group provides stronger electron-withdrawing effects compared to ’s dichlorophenyl or ’s methoxyphenyl. This may enhance binding to hydrophobic enzyme pockets or aryl hydrocarbon receptors . Fluorine’s smaller size vs.

Carboxamide Flexibility :

• The tetrahydrofuran-methyl group in the target introduces puckering dynamics (see Section 2.2), unlike the rigid benzamide in or the methoxyphenyl in . This flexibility may aid in adapting to conformational changes in biological targets .

Hydrogen Bonding: The target’s carboxamide (-NH-CO-) and methoxy groups offer hydrogen bond donor/acceptor sites, similar to . In contrast, ’s thiosemicarbazide (-NH-CS-NH-) provides additional H-bond donors, which could improve solubility but increase metabolic liability .

Conformational and Crystallographic Considerations

• Tetrahydrofuran Puckering :
  The tetrahydrofuran ring in the target compound may adopt envelope or twist conformations, as defined by Cremer-Pople coordinates . This contrasts with ’s tetrahydrochromene core, where partial saturation restricts planarity. Puckering could influence solubility and membrane permeability.

• Crystal Packing : Hydrogen-bonding patterns (e.g., N-H···O or C=O···H-N) in the target’s crystal lattice likely differ from ’s thiosemicarbazide, which forms stronger S···H interactions . Such differences may correlate with stability under storage conditions.